Cas no 1350855-48-9 (Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate)

• Product Name: Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate
• CAS No: 1350855-48-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 2126454
• Update Time: 2023-08-04

Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate
• 1,2,4-Oxadiazole-5-acetic acid, ?,3-dimethyl-, methyl ester
• Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)propanoate

• Inchi： 1S/C7H10N2O3/c1-4(7(10)11-3)6-8-5(2)9-12-6/h4H,1-3H3
• InChI Key： LEEHBDRDTUDETE-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC)C)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 65.2